
3-Bromo-4-morpholinobenzaldehyde material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Bromo-4-

morpholinobenzaldehyde

Cat. No.: B1290534 Get Quote

Technical Guide: 3-Bromo-4-
morpholinobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, properties, and

handling guidelines for 3-Bromo-4-morpholinobenzaldehyde. The information herein is

compiled from publicly available data from chemical suppliers. It should be noted that a

complete, official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) was not

located during the compilation of this guide. Therefore, all chemical products should be handled

with the recognition of "having unknown hazards and toxicity."[1] This guide is intended for use

by trained professionals in a laboratory setting.

Chemical Identification and Properties
3-Bromo-4-morpholinobenzaldehyde is a substituted aromatic aldehyde. Its chemical

structure incorporates a bromo and a morpholino group on the benzaldehyde ring.
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Property Value Source

CAS Number 263349-24-2 [1][2][3][4]

Molecular Formula C₁₁H₁₂BrNO₂ [1][3][4]

Molecular Weight 270.12 g/mol [1][3]

Appearance Off-white to white solid [1][3]

Boiling Point (Predicted) 406.8 ± 45.0 °C at 760 Torr [1][3][5]

Density (Predicted) 1.495 ± 0.06 g/cm³ (at 20°C) [1][3]

Refractive Index (Predicted) 1.609 [1][3]

Safety and Hazard Information
The primary known hazard associated with 3-Bromo-4-morpholinobenzaldehyde is that it is

harmful if swallowed.[1] Due to the lack of a comprehensive toxicological profile, it should be

handled with care, assuming it may possess other unknown hazards.

Hazard Information Details Source

GHS Pictogram [1]

Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed [1]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]
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General Handling and Storage Recommendations:
Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or

spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.[6][7]

Storage: Store in a refrigerator (2 to 8 °C) under an inert atmosphere.[1][3] Keep container

tightly closed in a dry and well-ventilated place.[6]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coat.[7]

Experimental Protocols
As of the date of this publication, no specific experimental protocols for the synthesis or

biological application of 3-Bromo-4-morpholinobenzaldehyde were found in a review of

publicly available scientific literature. Researchers should develop their own protocols based on

established chemical principles and conduct thorough risk assessments before commencing

any new experimental work.

The synthesis of structurally related brominated benzaldehydes often involves the bromination

of the corresponding benzaldehyde derivative. For instance, the synthesis of 3-bromo-4-

fluorobenzaldehyde has been achieved by reacting 4-fluorobenzaldehyde with bromine in the

presence of a catalyst. Another method involves the use of sodium bromide and sodium

hypochlorite. These general approaches may serve as a starting point for developing a

synthetic route to 3-Bromo-4-morpholinobenzaldehyde.

Biological Activity and Signaling Pathways
There is no available information in the public domain regarding the biological activity or

associated signaling pathways for 3-Bromo-4-morpholinobenzaldehyde.

For context, a structurally related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, has been

studied for its potential to attenuate allergic contact dermatitis by promoting the generation of

CD4+Foxp3+ T cells.[8] This suggests that other substituted bromobenzaldehydes may have

biological activities worth investigating. However, it is crucial to note that the morpholino group
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in the title compound will significantly alter its electronic and steric properties, and thus its

biological profile cannot be inferred from that of other derivatives.

Logical Workflow for Handling and Risk
Assessment
The following diagram illustrates a general workflow for the safe handling and initial risk

assessment of a chemical with limited safety data, such as 3-Bromo-4-
morpholinobenzaldehyde.
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General Workflow for Chemical Handling and Risk Assessment

Preparation and Assessment

Experimental Work

Post-Experiment

Review Available
Safety Data (MSDS/SDS)

Identify Hazards
(e.g., H302: Harmful if swallowed)

Conduct Risk Assessment
for Planned Experiment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Handle Solid
with Care to Avoid Dust

Perform Experiment
Following Protocol

Dispose of Waste According to
Institutional and Local Regulations

Store Chemical Appropriately
(2-8°C, Inert Atmosphere)

Clean Work Area and
Decontaminate Equipment

Click to download full resolution via product page

Caption: General workflow for handling chemicals with limited safety data.
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Disclaimer: This guide is for informational purposes only and does not constitute a

comprehensive safety data sheet. Users are responsible for conducting their own risk

assessments and adhering to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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